![molecular formula C19H27NO3 B4017700 (5-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}-2-methoxyphenyl)methanol](/img/structure/B4017700.png)
(5-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}-2-methoxyphenyl)methanol
Overview
Description
(5-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}-2-methoxyphenyl)methanol, also known as DMFM, is a synthetic compound that has been widely studied for its potential therapeutic applications. DMFM belongs to the family of beta-adrenergic receptor agonists, which are known to have a variety of physiological effects on the body.
Mechanism of Action
(5-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}-2-methoxyphenyl)methanol acts as a beta-adrenergic receptor agonist, specifically targeting the beta-2 adrenergic receptor. When this compound binds to the beta-2 adrenergic receptor, it activates a signaling pathway that leads to the relaxation of smooth muscle in the airways, resulting in bronchodilation. This compound also activates the beta-1 adrenergic receptor, which leads to an increase in heart rate and contractility.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. As a beta-adrenergic receptor agonist, it activates the sympathetic nervous system, leading to an increase in heart rate, blood pressure, and metabolic rate. This compound also has bronchodilatory effects, which can help to alleviate symptoms of asthma and other respiratory disorders. Additionally, this compound has been shown to have positive inotropic and chronotropic effects on the heart, which can be beneficial in the treatment of cardiovascular disorders.
Advantages and Limitations for Lab Experiments
One advantage of using (5-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}-2-methoxyphenyl)methanol in lab experiments is that it is a well-studied compound with known pharmacological effects. This makes it a useful tool for studying the beta-adrenergic receptor signaling pathway and its physiological effects. However, one limitation of using this compound is that it is a synthetic compound, and its effects may not accurately reflect the effects of endogenous beta-adrenergic receptor agonists.
Future Directions
There are several future directions for research on (5-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}-2-methoxyphenyl)methanol. One area of interest is its potential use as a treatment for cardiovascular disorders, particularly heart failure. This compound has been shown to have positive inotropic and chronotropic effects on the heart, which could be beneficial in the treatment of heart failure. Another area of interest is the development of more selective beta-2 adrenergic receptor agonists, which could have fewer side effects than non-selective agonists like this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
(5-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}-2-methoxyphenyl)methanol has been studied for its potential therapeutic applications, particularly in the treatment of asthma and other respiratory disorders. It has been shown to have bronchodilatory effects, which can help to alleviate symptoms of asthma and other respiratory disorders. This compound has also been studied for its potential use as a cardiovascular drug, as it has been shown to have positive inotropic and chronotropic effects on the heart.
properties
IUPAC Name |
[5-[[furan-2-ylmethyl(3-methylbutan-2-yl)amino]methyl]-2-methoxyphenyl]methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27NO3/c1-14(2)15(3)20(12-18-6-5-9-23-18)11-16-7-8-19(22-4)17(10-16)13-21/h5-10,14-15,21H,11-13H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKGLRNGOQJKKBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)N(CC1=CC(=C(C=C1)OC)CO)CC2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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